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For nearly a century, perbromate (BrO₄⁻) represented a puzzling gap in the pattern of halogen chemistry.

Perchlorate (ClO₄⁻) and periodate (IO₄⁻) were well-known, but all attempts to synthesize perbromate had

failed, deepening the scientific mystery [1].

The psychological barrier was finally surmounted in 1968. Appelman's discovery was not achieved through

conventional chemical oxidation but via nuclear transmutation [1]. The initial synthesis did not produce

macroscopic quantities but provided crucial proof that the ion could exist, paving the way for conventional

chemical synthesis methods [2].

Synthesis Methods and Experimental Protocols

Following the initial discovery, researchers developed more practical chemical synthesis routes to produce

usable quantities of perbromic acid and perbromates.

Method Key Reaction Yield Notes

Radiochemical
Synthesis [2]

( ^{83}SeO_4^{2-} \xrightarrow[
t_{1/2} = 22.5 \ min ]{\beta^-}

^{83}BrO_4^- )

Minimal Proof of concept; not viable
for bulk preparation.

Xenon Difluoride
Oxidation [1] [2]

( BrO_3^- + XeF_2 + H_2O

\rightarrow BrO_4^- + Xe + 2HF )

~10% First isolation of a solid

perbromate salt (RbBrO₄).
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Method Key Reaction Yield Notes

Fluorine Gas
Oxidation [2]

( BrO_3^- + F_2 + 2OH^-
\rightarrow BrO_4^- + 2F^- + H_2O

)

~20% Considered the best
synthesis method; requires

careful pH control.

The experimental workflow for the primary synthesis methods can be visualized as follows:

Start: Bromate Ion (BrO₃⁻)

Oxidation with F₂
in alkaline solution

Oxidation with XeF₂
in water

Neutralize solution
Precipitate AgBrO₃, CaF₂

Product: HBrO₄ Solution

Yields RbBrO₄ salt

Cation Exchange

Click to download full resolution via product page

Key Properties of Perbromic Acid and Perbromates
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The table below summarizes the fundamental characteristics of perbromic acid and a key perbromate salt,

highlighting its place among other perhalogen compounds.

Property Perbromic Acid (HBrO₄)
Potassium
Perbromate (KBrO₄)

Comparison with KClO₄ /
KIO₄

Formula HBrO₄ [3] KBrO₄ [2] —

Molar Mass 144.908 g·mol⁻¹ [3] — —

Oxidation
State

+7 [3] +7 [2] Same as Cl in KClO₄, I in KIO₄

Stability Stable in ≤6M solution [3];
decomposes at higher conc.

[3] [2]

Stable to 275–280°C
[2]

Less thermodynamically stable
than KClO₄ & KIO₄ [2]

Formation
ΔG°f

— -174.1 kJ·mol⁻¹ [2] KClO₄: -302.1, KIO₄: -349.3

kJ·mol⁻¹ [2]

Oxidizing
Power

( E°(BrO_4⁻/BrO_3⁻) =

+1.853 \ V ) [2]

Strong oxidizer, but

kinetically inert at
room temp. [2]

Stronger oxidizer than

perchlorate & periodate, yet
less reactive [2]

Safety and Handling

Perbromic acid is a powerful oxidizer and is corrosive and a strong irritant [3]. Overexposure can lead to

severe health effects, including damage to the lungs, kidneys, and intestines [3].

Personal Protective Equipment (PPE): Always wear appropriate gloves, goggles, and a lab coat [4].

Engineering Controls: Handle in a well-ventilated area or fume hood to avoid inhaling fumes [4].
Storage: Store in a cool, dry place away from organic materials and reducing agents [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s589802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.smolecule.com/products/s589802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://en.wikipedia.org/wiki/Perbromic_acid
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://www.smolecule.com/products/s589802?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s589802?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Perbromate. A riddle, wrapped in a mystery, inside an enigma; but... [ch.imperial.ac.uk]

2. Perbromate - an overview | ScienceDirect Topics [sciencedirect.com]

3. - Wikipedia Perbromic acid [en.wikipedia.org]

4. 40 Facts About Perbromic - Facts.net Acid [facts.net]

To cite this document: Smolecule. [Historical Context and the Perbromate Riddle]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b589802#who-discovered-

perbromic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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